molecular formula C18H16FN3O3S2 B2912264 N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide CAS No. 922075-74-9

N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

Cat. No.: B2912264
CAS No.: 922075-74-9
M. Wt: 405.46
InChI Key: RRJKIYIKLITHCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a thiazole-based sulfonamide derivative that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases. This inhibition can lead to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to inhibit the growth of various cancer cell lines. It has also been found to have anti-microbial properties, making it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is its ability to inhibit the activity of certain enzymes, making it a potential candidate for the treatment of various diseases. However, one of the limitations of this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide. One potential direction is the development of this compound as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo. Another potential direction is the optimization of the synthesis method for this compound, making it more efficient and cost-effective. Finally, further studies are needed to determine the mechanism of action of this compound, which will help in the development of more effective therapeutic agents.

Synthesis Methods

There are several methods for synthesizing N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide. One of the most commonly used methods is the reaction of 4-fluorobenzylamine with 2-(2-bromoacetyl)thiazole-4-carboxylic acid, followed by the reaction with phenylsulfonyl chloride. The resulting product is then purified using column chromatography to obtain this compound.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide has been extensively studied for its potential use as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, this compound has been found to inhibit the activity of certain enzymes, making it a potential candidate for the treatment of various diseases.

Properties

IUPAC Name

2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16FN3O3S2/c19-14-8-6-13(7-9-14)11-20-17(23)10-15-12-26-18(21-15)22-27(24,25)16-4-2-1-3-5-16/h1-9,12H,10-11H2,(H,20,23)(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RRJKIYIKLITHCS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16FN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.